Cas no 2171824-96-5 (3-fluoro-2-(1-hydroxybut-3-yn-2-yl)aminopyridine-4-carboxylic acid)

• Product Name: 3-fluoro-2-(1-hydroxybut-3-yn-2-yl)aminopyridine-4-carboxylic acid
• CAS No: 2171824-96-5
• MF: C₁₀H₉FN₂O₃
• MW: 224.188465833664
• CID: 6394995
• PubChem ID: 165733250
• Update Time: 2025-10-18

3-fluoro-2-(1-hydroxybut-3-yn-2-yl)aminopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-(1-hydroxybut-3-yn-2-yl)aminopyridine-4-carboxylic acid
• EN300-1449302
• 3-fluoro-2-[(1-hydroxybut-3-yn-2-yl)amino]pyridine-4-carboxylic acid
• 2171824-96-5

• Inchi： 1S/C10H9FN2O3/c1-2-6(5-14)13-9-8(11)7(10(15)16)3-4-12-9/h1,3-4,6,14H,5H2,(H,12,13)(H,15,16)
• InChI Key： QQKQGKNRMUVQMD-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CN=C1NC(C#C)CO

Computed Properties

• Exact Mass: 224.05972032g/mol
• Monoisotopic Mass: 224.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82.4Ų

Additional information on 3-fluoro-2-(1-hydroxybut-3-yn-2-yl)aminopyridine-4-carboxylic acid

3-fluoro-2-(1-hydroxybut-3-yn-2-yl)aminopyridine-4-carboxylic acid

The compound 3-fluoro-2-(1-hydroxybut-3-yn-2-yl)aminopyridine-4-carboxylic acid (CAS No: 2171824-96-5) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by a pyridine ring substituted with a fluoro group at position 3, a hydroxybutynyl amino group at position 2, and a carboxylic acid group at position 4. These functional groups contribute to its versatile reactivity and make it an interesting subject for both academic and applied research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as transition metal-catalyzed cross-coupling reactions and enantioselective synthesis techniques. The incorporation of the hydroxybutynyl amino group introduces unique steric and electronic properties, which are crucial for its potential applications in drug design and materials science. Researchers have demonstrated that this compound exhibits remarkable selectivity in certain enzymatic assays, suggesting its potential as a lead compound in the development of novel therapeutic agents.

The carboxylic acid group at position 4 plays a pivotal role in the molecule's solubility and reactivity. This functional group allows for easy modification through esterification or amidation, enabling the creation of bioisosteric analogs or prodrugs. Recent studies have highlighted the importance of such modifications in enhancing pharmacokinetic profiles, making this compound a valuable starting material for medicinal chemists.

One of the most intriguing aspects of 3-fluoro-2-(1-hydroxybut-3-yn-2-yl)aminopyridine-4-carboxylic acid is its ability to participate in supramolecular assembly processes. The combination of hydrogen bonding donors and acceptors within its structure facilitates the formation of stable supramolecular complexes, which have been explored for applications in nanotechnology and crystal engineering. For instance, researchers have successfully utilized this compound to construct self-assembled monolayers with tailored optical and electronic properties.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease pathways. For example, studies have demonstrated its ability to inhibit key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase. These findings underscore its potential as a lead compound in the development of novel therapeutics for Alzheimer's disease and related conditions.

Moreover, the presence of the fluoro group at position 3 introduces additional electronic effects that can be exploited for tuning the molecule's activity. Fluorinated compounds are often favored in drug design due to their enhanced stability and bioavailability. Recent research has focused on optimizing the fluorination pattern to maximize these benefits while minimizing potential off-target effects.

The synthesis of 3-fluoro-2-(1-hydroxybut-3-yne